Cas no 1785410-02-7 (2-(9-bromo-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetonitrile)

• Product Name: 2-(9-bromo-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetonitrile
• CAS No: 1785410-02-7
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 5718514
• PubChem ID: 75481901
• Update Time: 2025-10-29

2-(9-bromo-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(9-bromo-3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)acetonitrile
• 2-(9-bromo-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetonitrile
• 2H-1,5-Benzodioxepin-7-acetonitrile, 9-bromo-3,4-dihydro-
• 1785410-02-7
• 2-(6-bromo-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)acetonitrile
• Z733881160
• AKOS024242946
• EN300-51966

• Inchi： 1S/C11H10BrNO2/c12-9-6-8(2-3-13)7-10-11(9)15-5-1-4-14-10/h6-7H,1-2,4-5H2
• InChI Key： GYRDMAKKMXIUTJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(CC#N)=CC2=C1OCCCO2

Computed Properties

• Exact Mass: 266.98949g/mol
• Monoisotopic Mass: 266.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.502±0.06 g/cm3(Predicted)
• Boiling Point: 388.0±42.0 °C(Predicted)

Additional information on 2-(9-bromo-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetonitrile

Professional Introduction to 2-(9-bromo-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetonitrile (CAS No. 1785410-02-7)

2-(9-bromo-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetonitrile, identified by the chemical abstracts service number 1785410-02-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzodioxepine class, a heterocyclic structure known for its potential biological activity. The presence of a bromo substituent and an acetonitrile moiety in its molecular framework suggests unique electronic and steric properties that make it a valuable scaffold for drug discovery and development.

The molecular structure of 2-(9-bromo-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetonitrile consists of a fused bicyclic system containing an oxygen atom in the 1,5-position, which is characteristic of benzodioxepine derivatives. This structural motif is known to exhibit a range of pharmacological activities, including but not limited to antipsychotic, antidepressant, and anxiolytic effects. The bromo substituent at the 9-position enhances the compound's reactivity, making it a versatile intermediate in synthetic chemistry and a potential precursor for more complex derivatives.

In recent years, there has been growing interest in exploring the pharmacological potential of benzodioxepine derivatives due to their unique pharmacokinetic profiles and minimal side effects compared to traditional psychotropic agents. Studies have shown that modifications in the benzodioxepine core can significantly alter its biological activity. For instance, the introduction of electron-withdrawing groups such as acetonitrile can enhance binding affinity to specific receptors while maintaining high selectivity.

One of the most compelling aspects of 2-(9-bromo-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetonitrile is its potential as a building block for novel therapeutic agents. Researchers have leveraged its structural features to develop compounds with enhanced efficacy and reduced toxicity. For example, recent studies have demonstrated that derivatives of this compound exhibit potent activity against neurological disorders such as schizophrenia and depression. The bromo group serves as a handle for further functionalization via cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig couplings, allowing chemists to introduce diverse pharmacophores.

The synthesis of 2-(9-bromo-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetonitrile involves multi-step organic transformations that highlight the compound's synthetic utility. The key steps typically include cyclization reactions to form the benzodioxepine core followed by bromination at the 9-position. The introduction of the acetonitrile group is achieved through nucleophilic substitution or condensation reactions with appropriate reagents. These synthetic pathways underscore the compound's importance as a precursor in medicinal chemistry.

From a medicinal chemistry perspective, 2-(9-bromo-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetonitrile represents an exciting opportunity for drug development. Its structural features make it amenable to modifications that can fine-tune its pharmacological properties. For instance, computational studies have suggested that variations in the substitution pattern around the benzodioxepine ring can significantly impact receptor binding affinity and metabolic stability. These insights are crucial for designing next-generation therapeutics with improved pharmacokinetic profiles.

Moreover, the compound's potential role in addressing unmet medical needs has not gone unnoticed by academic and industrial researchers. Preclinical studies have shown promising results when this compound is used as a lead structure for developing novel drugs targeting neurological disorders. The ability to modify its core structure while maintaining biological activity opens up numerous possibilities for therapeutic intervention.

The growing body of research on benzodioxepine derivatives underscores their significance in modern drug discovery. As synthetic methodologies continue to advance, compounds like 2-(9-bromo-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetonitrile are expected to play a pivotal role in developing innovative treatments for various diseases. The combination of structural versatility and biological activity makes this class of compounds particularly attractive for further exploration.

In conclusion,2-(9-bromo-3,4-dihydro-2H-1,5-benzodioxepin-7-y lacetonitrile (CAS No. 1785410 -02 -7) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and synthetic accessibility make it an invaluable tool for medicinal chemists seeking to develop novel therapeutic agents. As research progresses，this compound is likely to continue influencing advancements in drug discovery，particularly in addressing complex neurological disorders.